Cas no 575-61-1 (3-Benzalphthalide)

• Product Name: 3-Benzalphthalide
• CAS No: 575-61-1
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• MDL: MFCD00005929
• CID: 82557
• PubChem ID: 87564150
• Update Time: 2025-04-18

3-Benzalphthalide Chemical and Physical Properties

Names and Identifiers

• 3-Benzylideneisobenzofuran-1(3H)-one
• 3-Benzylidenephthalide
• Benzalphthalein
• (3Z)-3-Benzylidene-2-benzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 3-(phenylmethylene)-
• 3-(phenylmethylene)-1(3h)-isobenzofuranon
• 3-benzylidene-phthalid
• Benzalphthalid
• benzylidenephthalide
• escalol547
• Phthalide, 3-benzylidene-
• 3-Benzalphthalide
• 3-(phenylmethylene)-1(3H)-Isobenzofuranone
• BENZALPHTHALIDE
• YRTPZXMEBGTPLM-UHFFFAOYSA-N
• 3-benzylidene-2-benzofuran-1-one
• (3Z)-3-benzylideneisobenzofuran-1-one
• (3Z)-3-benzylidene-2-benzofuran-1-one
• 4767-56-0
• MLS000584766
• Benzalphthalide, (Z)-
• SCHEMBL214423
• AKOS000567737
• SR-01000438153
• 3-[1-Phenyl-meth-(Z)-ylidene]-3H-isobenzofuran-1-one
• YRTPZXMEBGTPLM-UVTDQMKNSA-N
• SMR000203729
• AE-641/05032029
• CHEBI:113035
• HMS2619E19
• A831503
• AT15806
• HY-118659
• 3-Benzylidene-3H-isobenzofuran-1-one
• (3Z)-3-Benzylidene-2-benzofuran-1(3H)-one #
• (Z)-3-benzylideneisobenzofuran-1(3H)-one
• AC-11676
• NSC-2824
• BDBM50441021
• (Z)-benzalphthalide
• NSC2824
• VS-08562
• PD119248
• MFCD00005929
• CS-0067707
• NCGC00245849-01
• InChI=1/C15H10O2/c16-15-13-9-5-4-8-12(13)14(17-15)10-11-6-2-1-3-7-11/h1-10H/b14-10
• B1214
• SR-01000438153-1
• AC-31127
• Q27287989
• (Z)-3-Benzylidenephthalide
• UNII-R93GN14K61
• 575-61-1
• R93GN14K61
• HMS1610I16
• 3-benzylidene-2-benzofuran-1(3h)-one
• (3Z)-3-(phenylmethylidene)-1,3-dihydro-2-benzofuran-1-one
• 1(3H)-isobenzofuranone, 3-(phenylmethylene)-, (3Z)-
• 1(3H)-Isobenzofuranone, 3-(phenyl)methylene]-, (3Z)-
• CHEMBL67365
• BBL027545
• STK862417

• MDL： MFCD00005929
• Inchi： 1S/C15H10O2/c16-15-13-9-5-4-8-12(13)14(17-15)10-11-6-2-1-3-7-11/h1-10H/b14-10-
• InChI Key： YRTPZXMEBGTPLM-UVTDQMKNSA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.06800
• Monoisotopic Mass: 222.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Powder
• Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100.0 to 104.0 deg-C
• Boiling Point: 323.41°C (rough estimate)
• Flash Point: 156.9ºC
• Refractive Index: 1.6600 (estimate)
• Solubility: Insuluble (7.3E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 3.35510
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Benzalphthalide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• RTECS：TI3686000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters